[1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol

• IUPAC Name: [1-[1-(3-cyclopentylpropyl)piperidin-3-yl]piperidin-4-yl]methanol
• InChI: InChI=1S/C19H36N2O/c22-16-18-9-13-21(14-10-18)19-8-4-12-20(15-19)11-3-7-17-5-1-2-6-17/h17-19,22H,1-16H2
• InChI Key: XUWVHAUVVJWNBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCCN2CCCC(C2)N3CCC(CC3)CO
• Molecular Formula: C19H36N2O
• Molecular Weight: 308.5 g/mol

Description

[1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol, also known as CPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPPB is a selective antagonist of the nociceptin/orphanin FQ peptide (NOP) receptor, which has been implicated in a range of physiological and pathological processes.

Mechanism of Action

[1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol acts as a selective antagonist of the NOP receptor, which is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous systems. The NOP receptor is involved in a range of physiological and pathological processes, including pain modulation, stress response, and drug addiction. By blocking the NOP receptor, [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol can modulate these processes and produce its therapeutic effects.
Biochemical and Physiological Effects:
[1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models of inflammatory and neuropathic pain. [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. Additionally, [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol has been shown to reduce the rewarding effects of drugs of abuse, suggesting potential applications in the treatment of drug addiction.

Advantages and Limitations for Lab Experiments

[1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol has several advantages for use in lab experiments. It is highly selective for the NOP receptor, which allows for precise modulation of this receptor without affecting other receptors. [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol is also relatively stable and can be administered orally, making it easy to use in animal models. However, there are also limitations to the use of [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol in lab experiments. Its effects may vary depending on the animal model used, and its long-term effects are not well understood.

Future Directions

There are several future directions for research on [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol. One area of interest is the potential use of [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol in the treatment of drug addiction. Further studies are needed to determine the optimal dosing and administration of [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol for this application. Another area of interest is the potential use of [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol in the treatment of pain and anxiety in humans. Clinical trials are needed to determine the safety and efficacy of [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol in humans. Additionally, further studies are needed to understand the long-term effects of [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol and its potential for tolerance and dependence.

Synthesis Methods

[1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol is synthesized through a multi-step process that involves the reaction of several chemical intermediates. The synthesis starts with the reaction of 3-cyclopentylpropylamine with 4-piperidone, which yields 1-(3-cyclopentylpropyl)-4-piperidinone. This intermediate is then reacted with formaldehyde and hydrogen gas in the presence of a palladium catalyst to yield [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol.

Scientific Research Applications

[1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol has been the focus of several scientific studies due to its potential therapeutic applications. It has been shown to have a range of effects on the central nervous system, including analgesic, anxiolytic, and antidepressant effects. [1'-(3-cyclopentylpropyl)-1,3'-bipiperidin-4-yl]methanol has also been shown to have potential applications in the treatment of drug addiction, as it can reduce the rewarding effects of drugs of abuse.